5-Fluoro-2-(furan-3-yl)benzaldehyde

• Molecular Formula: C11H7FO2
• Molecular Weight: 190.17 g/mol
• IUPAC Name: 5-fluoro-2-(furan-3-yl)benzaldehyde
• InChI: InChI=1S/C11H7FO2/c12-10-1-2-11(9(5-10)6-13)8-3-4-14-7-8/h1-7H
• InChI Key: HYUXIPRRXCHGHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C=O)C2=COC=C2

Description

5-Fluoro-2-(furan-3-yl)benzaldehyde is a specialized benzaldehyde derivative with the CAS number 1702414-04-7 and a molecular weight of 190.17 g/mol. Its molecular formula is C11H7FO2 . This compound features a benzaldehyde core that is substituted with a fluorine atom at the 5-position and a furan-3-yl group at the 2-position, making it a valuable heteroaromatic building block in organic synthesis. Compounds of this structural class, specifically ortho-substituted benzaldehydes, are recognized as versatile and useful synthons for constructing complex and structurally diverse organic frameworks . Researchers utilize such intermediates in the development of polycyclic products and in cascade cyclization reactions, where they can be elaborated into various heterocyclic systems . This chemical is intended for research applications as a key synthetic intermediate and is supplied For Research Use Only. It is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the direct fluorination of furan, although this process can be non-selective . An alternative approach involves the reaction of benzofuran with trifluoromethyl hypofluorite, followed by treatment with ethanolic potassium hydroxide to produce the desired fluorinated compound .

Industrial Production Methods

Industrial production methods for 5-Fluoro-2-(furan-3-yl)benzaldehyde are not extensively documented. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yields, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-(furan-3-yl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of 5-Fluoro-2-(furan-3-yl)benzoic acid.

Reduction: Formation of 5-Fluoro-2-(furan-3-yl)benzyl alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Fluoro-2-(furan-3-yl)benzaldehyde has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(furan-3-yl)benzaldehyde is not fully understood. its biological effects are likely mediated through interactions with specific molecular targets and pathways. The presence of the fluorine atom and furan ring may enhance its binding affinity to certain enzymes or receptors, leading to its observed biological activities .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Similarities

Fluorinated Benzaldehydes with Heterocyclic Substituents

• 4-(5-Formylfuran-3-yl)benzaldehyde (BP-4376): Contains a formyl-substituted furan at the para position.
• 5-Fluoro-2-(4-fluorophenoxy)benzaldehyde: Replaces the furan-3-yl group with a 4-fluorophenoxy moiety. The phenoxy group enhances steric bulk and lipophilicity, which may improve blood-brain barrier penetration in drug design .
• This modification is significant in medicinal chemistry for targeting amine-interacting receptors .

Fluorinated Benzaldehydes with Electron-Withdrawing Groups

• 3-Fluoro-4-(trifluoromethyl)benzaldehyde : Features a trifluoromethyl group at the para position, significantly increasing electron-withdrawing effects and acidity of the aldehyde proton (pKa ~2–3) compared to the furan-substituted analog .
• 5-Fluoro-2-(methylsulfonyl)benzaldehyde (CAS 849035-71-8) : The methylsulfonyl group enhances solubility in polar solvents (e.g., DMSO) but reduces volatility, making it less suitable for vapor-phase applications compared to furan-containing derivatives .

Physical and Chemical Properties

Property	5-Fluoro-2-(furan-3-yl)benzaldehyde	4-(5-Formylfuran-3-yl)benzaldehyde	5-Fluoro-2-(4-fluorophenoxy)benzaldehyde
Molecular Weight	206.19 g/mol	230.20 g/mol	234.20 g/mol
Boiling Point	~280°C (est.)	~310°C (est.)	~290°C (est.)
Solubility	Moderate in THF, DCM	High in DMSO	Low in water, high in acetone
IR ν(C=O)	~1694 cm⁻¹	~1702 cm⁻¹	~1689 cm⁻¹

Key Observations:

• The furan-3-yl group in 5-Fluoro-2-(furan-3-yl)benzaldehyde contributes to π-π stacking interactions, as evidenced by its retention behavior in HPLC (capacity factor ~1.1 for benzaldehyde analogs) .
• Methylsulfonyl and trifluoromethyl analogs exhibit higher polarity, leading to increased retention times in reversed-phase chromatography compared to furan-containing derivatives .

Q & A

Q. Q1.1 (Basic): What are the primary synthetic routes for 5-Fluoro-2-(furan-3-yl)benzaldehyde?

Answer: The compound can be synthesized via cross-coupling reactions such as Suzuki-Miyaura coupling. For example:

• Use 2-bromo-5-fluorobenzaldehyde and 3-furanboronic acid under Pd catalysis (e.g., Pd(PPh₃)₄) in a solvent like THF/water (3:1) with Na₂CO₃ as a base .
• Purify via column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm purity by TLC .

Q. Q1.2 (Advanced): How can reaction yields be optimized for sterically hindered intermediates?

Answer:

• Use bulky ligands (e.g., SPhos or XPhos) to enhance Pd catalyst stability .
• Optimize solvent polarity: DMF or DMSO improves solubility of aromatic intermediates but may require lower temperatures (0–5°C) to suppress side reactions .

Characterization Techniques and Data Contradictions

Q. Q2.1 (Basic): Which spectroscopic methods are critical for structural confirmation?

Answer:

• ¹H/¹³C NMR : Identify aldehyde proton (δ 9.8–10.2 ppm) and furan protons (δ 6.2–7.5 ppm). Fluorine’s electron-withdrawing effect deshields adjacent protons .
• FT-IR : Confirm aldehyde C=O stretch (~1700 cm⁻¹) and furan C-O-C (~1250 cm⁻¹) .
• HRMS : Validate molecular ion peak (expected m/z ~190.17 for C₁₁H₇FO₂⁺) .

Q. Q2.2 (Advanced): How to resolve conflicting data between NMR and mass spectrometry?

Answer:

• NOE experiments : Confirm regiochemistry if furan substitution is ambiguous.
• X-ray crystallography : Resolve structural disputes (e.g., aldehyde vs. keto tautomers) .
• Re-examine ionization conditions in MS: Aldehydes may fragment under ESI; use softer techniques like APCI .

Regioselectivity in Electrophilic Substitution

Q. Q3.1 (Basic): How does the fluorine substituent influence reactivity?

Answer:

• Fluorine at C5 acts as a meta-directing group , favoring substitution at C2 and C6. The aldehyde at C1 further directs furan coupling to C2 via resonance effects .

Q. Q3.2 (Advanced): What strategies mitigate undesired regiochemistry in furan coupling?

Answer:

• Protecting groups : Temporarily mask the aldehyde as an acetal (e.g., ethylene glycol) to reduce electronic interference during coupling .
• Lewis acids : Use BF₃·Et₂O to stabilize transition states and enhance para-selectivity in furan substitution .

Purification Challenges

Q. Q4.1 (Basic): What purification methods are effective for this compound?

Answer:

• Recrystallization : Use ethanol/water (7:3) for high recovery of crystalline product.
• Distillation : Vacuum distillation (b.p. ~200–220°C at 0.1 mmHg) for thermally stable batches .

Q. Q4.2 (Advanced): How to handle byproducts from incomplete coupling?

Answer:

• pH-controlled extraction : Adjust aqueous phase to pH 9–10 to isolate unreacted boronic acid.
• HPLC : Reverse-phase C18 column with acetonitrile/water (60:40) to separate di- and tri-substituted byproducts .

Stability and Storage

Q. Q5.1 (Basic): What are optimal storage conditions?

Answer:

• Store under argon at –20°C in amber vials to prevent oxidation of the aldehyde group.
• Use desiccants (silica gel) to avoid hydration .

Q. Q5.2 (Advanced): How to quantify degradation products over time?

Answer:

• Accelerated stability studies : Heat samples to 40°C and analyze via GC-MS every 24 hours.
• Kinetic modeling : Use Arrhenius equations to predict shelf life under varying conditions .